Cholesterol Reduction
Cholesterol Reduction
Cholesterol-lowering
ICD: E78.6Ontology ID: DOID:0080644
Description
Cholesterol reduction refers to medical and lifestyle interventions aimed at decreasing elevated levels of low-density lipoprotein (LDL) cholesterol and total cholesterol in the blood. High cholesterol is a significant risk factor for cardiovascular diseases, including atherosclerosis, heart attack, and stroke. Strategies involve dietary modifications, increased physical activity, and pharmacological treatments such as statins, ezetimibe, or PCSK9 inhibitors, tailored to individual risk profiles and health conditions to mitigate cardiovascular risk.
Treatment Compounds
Treatment Compounds
List of compounds for treating this disease
CETP
基因: CETPOther
HMGCR
基因: HMGCREnzyme
LDLR
基因: LDLR
APOB
基因: APOB
PCSK9
基因: PCSK9
CYP7A1
基因: CYP7A1
PPARA
基因: PPARA
Statistics
Treatment Compounds5
Metadata
Created At2/2/2026
Updated At2/12/2026




